Cas no 1213962-18-5 ((3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol
• CAS No: 1213962-18-5
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 5736536
• PubChem ID: 129913747
• Update Time: 2025-07-21

(3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1213962-18-5
• (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol
• (3S)-3-AMINO-3-(5-CHLORO(2-THIENYL))PROPAN-1-OL
• EN300-1164926
• 2-Thiophenepropanol, γ-amino-5-chloro-, (γS)-

• Inchi： 1S/C7H10ClNOS/c8-7-2-1-6(11-7)5(9)3-4-10/h1-2,5,10H,3-4,9H2/t5-/m0/s1
• InChI Key： GNWAGCGACSWXMG-YFKPBYRVSA-N
• SMILES： ClC1=CC=C([C@H](CCO)N)S1

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 340.0±37.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)

Additional information on (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol

Recent Advances in the Study of (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol (CAS: 1213962-18-5)

The compound (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol (CAS: 1213962-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino alcohol derivative, characterized by its thiophene ring and chloro-substituent, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its role as a key intermediate in the preparation of novel therapeutic agents targeting various diseases, including central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the compound's stereochemistry and functional groups are critical for achieving high binding affinity to GABA_A receptors, which are implicated in anxiety and epilepsy. The study employed molecular docking and in vitro assays to validate the compound's potential, paving the way for further optimization of GABAergic drugs.

In addition to its CNS applications, (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol has been investigated for its antimicrobial properties. A 2024 preprint on bioRxiv reported its incorporation into novel thiophene-based antibiotics designed to combat multidrug-resistant bacterial strains. The researchers utilized a structure-activity relationship (SAR) approach to modify the compound's side chains, resulting in derivatives with enhanced potency against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

The synthetic routes to (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol have also been refined in recent years. A 2023 paper in Organic Process Research & Development described an enantioselective catalytic hydrogenation method that achieves high yield (>90%) and excellent enantiomeric excess (ee >99%). This advancement addresses previous challenges in scalability and purity, making the compound more accessible for industrial-scale pharmaceutical production.

Ongoing research is exploring the compound's potential in other therapeutic areas, such as oncology and inflammation. Preliminary data from a 2024 conference presentation at the American Chemical Society (ACS) meeting suggested that derivatives of (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol exhibit inhibitory activity against protein kinases involved in cancer cell proliferation. These findings underscore the compound's versatility and its growing importance in medicinal chemistry.

In conclusion, (3S)-3-amino-3-(5-chlorothiophen-2-yl)propan-1-ol (CAS: 1213962-18-5) represents a promising scaffold for drug development, with recent studies highlighting its applications in CNS disorders, antimicrobial therapy, and beyond. Continued research into its pharmacological properties and synthetic optimization is expected to yield further breakthroughs in the coming years.